Cas no 886500-63-6 (1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene)
886500-63-6 structure
Product Name:1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
CAS No:886500-63-6
MF:C8H7BrF2O
MW:237.041388750076
MDL:MFCD06660240
CID:721208
PubChem ID:17750690
Update Time:2024-10-26
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
- 3,5-Difluoro-2-methoxybenzyl bromide
- Benzene,1-(bromomethyl)-3,5-difluoro-2-methoxy-
- 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene (ACI)
- SCHEMBL3488489
- 886500-63-6
- DTXSID90590647
- 3,5-difluoro-2-methoxybenzylbromide
- XLYRQPGSEJMVIM-UHFFFAOYSA-N
- MFCD06660240
- EN300-1897278
- CL8712
- AS-46083
- AKOS015956851
-
- MDL： MFCD06660240
- Inchi： 1S/C8H7BrF2O/c1-12-8-5(4-9)2-6(10)3-7(8)11/h2-3H,4H2,1H3
- InChI Key： XLYRQPGSEJMVIM-UHFFFAOYSA-N
- SMILES： FC1C=C(CBr)C(OC)=C(F)C=1
Computed Properties
- Exact Mass: 235.96483g/mol
- Monoisotopic Mass: 235.96483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.566
- Melting Point: N/A℃
- Boiling Point: 234℃
- Flash Point: 115℃
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：8
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1650-1 G |
1-(bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 1g |
¥ 646.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1650-5 G |
1-(bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 5g |
¥ 1,953.00 | 2021-05-07 | |
| Fluorochem | 229133-5g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 97% | 5g |
￡144.00 | 2022-02-28 | |
| Fluorochem | 229133-10g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 97% | 10g |
￡248.00 | 2022-02-28 | |
| Ambeed | A435276-250mg |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 250mg |
$19.0 | 2025-04-15 | |
| Ambeed | A435276-1g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 1g |
$37.0 | 2025-04-15 | |
| Ambeed | A435276-5g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 5g |
$95.0 | 2025-04-15 | |
| Ambeed | A435276-10g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 10g |
$169.0 | 2025-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID131-1g |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 1g |
232.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ID131-200mg |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene |
886500-63-6 | 95% | 200mg |
72.0CNY | 2021-07-10 |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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